Cas no 72479-04-0 (2-Pyrrolidinone, 5-(chloromethyl)-, (S)-)
72479-04-0 structure
Product Name:2-Pyrrolidinone, 5-(chloromethyl)-, (S)-
CAS No:72479-04-0
MF:C5H8ClNO
MW:133.576120376587
CID:543826
PubChem ID:12593788
Update Time:2025-04-19
2-Pyrrolidinone, 5-(chloromethyl)-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 5-(chloromethyl)-, (S)-
- (S)-5-(CHLOROMETHYL)PYRROLIDIN-2-ONE
- SCHEMBL9864804
- (5S)-5-(Chloromethyl)pyrrolidin-2-one
- DTXSID00503703
- 72479-04-0
- AKOS006330048
-
- Inchi： 1S/C5H8ClNO/c6-3-4-1-2-5(8)7-4/h4H,1-3H2,(H,7,8)/t4-/m0/s1
- InChI Key： PEUZYLPIDORLKM-BYPYZUCNSA-N
- SMILES： ClC[C@@H]1CCC(N1)=O
Computed Properties
- Exact Mass: 133.02954
- Monoisotopic Mass: 133.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2-Pyrrolidinone, 5-(chloromethyl)-, (S)- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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